2-methoxy-N-(2-(5-(4-nitrobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-methoxy-N-[2-[5-[(4-nitrophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C17H18N6O5/c1-28-10-15(24)18-6-7-22-16-14(8-20-22)17(25)21(11-19-16)9-12-2-4-13(5-3-12)23(26)27/h2-5,8,11H,6-7,9-10H2,1H3,(H,18,24)
• InChI Key: BHUNCAWWYPZKMO-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H18N6O5
• Molecular Weight: 386.4 g/mol
• CAS No.: 921918-91-4

Description

2-methoxy-N-(2-(5-(4-nitrobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C17H18N6O5 and its molecular weight is 386.368. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

One study highlighted the design, synthesis, and in vitro cytotoxic activity of certain derivatives related to the pyrazolo[3,4-d]pyrimidine scaffold. These compounds were synthesized and tested for their anticancer activity against a panel of 60 cancer cell lines. A particular compound from this study exhibited appreciable cancer cell growth inhibition (about 20%) against eight cancer cell lines, showcasing the potential of these derivatives in anticancer drug development (Al-Sanea et al., 2020).

Antimicrobial Activity

Research on the antimicrobial activity of heterocyclic compounds incorporating antipyrine moieties, which share a common structural motif with the chemical compound , has demonstrated the potential of these derivatives as antimicrobial agents. The study involved the synthesis of various heterocyclic compounds and their subsequent testing for antimicrobial properties, underscoring the versatility of this chemical backbone in generating bioactive molecules (Bondock et al., 2008).

Synthesis of Novel Derivatives

The synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives has been explored through [3+2] cycloaddition reactions. This work not only expanded the chemical space of this scaffold but also hinted at the potential application of these compounds in medicinal chemistry and materials science, providing a foundation for further exploration of their biological activities (Rahmouni et al., 2014).

Coordination Complexes and Antioxidant Activity

The construction of novel Co(II) and Cu(II) coordination complexes from pyrazole-acetamide derivatives, and their antioxidant activity, was investigated in another study. The research found that the ligands and their complexes exhibited significant antioxidant activity, suggesting potential applications in the development of therapeutic agents designed to mitigate oxidative stress (Chkirate et al., 2019).